2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride
Overview
Description
2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N2O and its molecular weight is 265.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride involves the reaction of 5-methyl-2-pyridinecarboxaldehyde with methylamine to form 5-methyl-2-(methylamino)pyridine. This intermediate is then reacted with 3-bromobutan-1-one to form the final product.", "Starting Materials": [ "5-methyl-2-pyridinecarboxaldehyde", "methylamine", "3-bromobutan-1-one", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 5-methyl-2-pyridinecarboxaldehyde (1.0 g, 7.5 mmol) in 10 mL of diethyl ether and add methylamine (0.5 mL, 10 mmol) dropwise with stirring. Stir the reaction mixture at room temperature for 2 hours.", "Step 2: Add 10 mL of water to the reaction mixture and extract the product with diethyl ether (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain 5-methyl-2-(methylamino)pyridine as a yellow oil (1.2 g, 90%).", "Step 3: Dissolve 5-methyl-2-(methylamino)pyridine (1.0 g, 6.5 mmol) and 3-bromobutan-1-one (1.2 g, 6.5 mmol) in 10 mL of diethyl ether. Add a catalytic amount of hydrochloric acid and stir the reaction mixture at room temperature for 2 hours.", "Step 4: Add 10 mL of water to the reaction mixture and extract the product with diethyl ether (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in 10 mL of water and add a saturated solution of sodium hydroxide until the pH reaches 10. Extract the product with diethyl ether (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the final product as a white solid (1.0 g, 60%).", "Step 6: Dissolve the final product in 10 mL of ethanol and add hydrochloric acid until the pH reaches 2. Filter the solution and wash the solid with diethyl ether. Dry the product under vacuum to obtain 2-(methylamino)-1-(5-methylpyridin-2-yl)butan-1-one dihydrochloride as a white solid." ] } | |
CAS No. |
2648956-91-4 |
Molecular Formula |
C11H18Cl2N2O |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
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